Cas no 2110355-98-9 (methyl 3-(3-ethyl-1-methyl-1H-pyrazol-4-yl)-3-oxopropanoate)

• Product Name: methyl 3-(3-ethyl-1-methyl-1H-pyrazol-4-yl)-3-oxopropanoate
• CAS No: 2110355-98-9
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 5921578
• PubChem ID: 165483732
• Update Time: 2025-10-31

methyl 3-(3-ethyl-1-methyl-1H-pyrazol-4-yl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(3-ethyl-1-methyl-1H-pyrazol-4-yl)-3-oxopropanoate
• 2110355-98-9
• EN300-1127954

• Inchi： 1S/C10H14N2O3/c1-4-8-7(6-12(2)11-8)9(13)5-10(14)15-3/h6H,4-5H2,1-3H3
• InChI Key： JNWWNYJXBSOHHS-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)OC)C1=CN(C)N=C1CC

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 61.2Ų

Additional information on methyl 3-(3-ethyl-1-methyl-1H-pyrazol-4-yl)-3-oxopropanoate

Professional Introduction of Methyl 3-(3-Ethyl-1-Methyl-1H-Pyrazol-4-Yl)-3-Oxopropanoate (CAS No: 2110355-98-9)

Methyl 3-(3-Ethyl-1-Methyl-1H-Pyrazol-4-Yl)-3-Oxopropanoate, identified by the CAS number 2110355-98-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of esters and features a unique structure that combines a pyrazole ring with an ester functional group. The pyrazole moiety, a five-membered aromatic ring containing two nitrogen atoms, is known for its versatility in chemical synthesis and its potential applications in drug design. The ester group, on the other hand, contributes to the compound's solubility and bioavailability, making it a promising candidate for various biological studies.

The molecular structure of methyl 3-(3-Ethyl-1-Methyl-1H-Pyrazol-4-Yl)-3-Oxopropanoate is characterized by a central pyrazole ring substituted with an ethyl group at position 3 and a methyl group at position 1. This substitution pattern enhances the stability of the molecule and influences its electronic properties. The ester group is attached to the pyrazole ring via a propionoate chain, which introduces flexibility into the molecule and potentially facilitates interactions with biological targets.

Recent studies have highlighted the potential of this compound in drug discovery. Researchers have explored its ability to modulate various biological pathways, including those involved in inflammation, cancer, and neurodegenerative diseases. For instance, investigations into its anti-inflammatory properties have revealed that it can inhibit key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammatory processes. These findings suggest that methyl 3-(3-Ethyl-1-Methyl-1H-Pyrazol-4-Yl)-3-Oxopropanoate could serve as a lead compound for developing novel anti-inflammatory agents.

In addition to its pharmacological applications, this compound has also been studied for its synthetic versatility. Chemists have utilized it as an intermediate in the synthesis of more complex molecules, leveraging its reactive ester group and aromatic pyrazole ring. Recent advancements in catalytic asymmetric synthesis have enabled the construction of enantiomerically pure derivatives of this compound, opening new avenues for exploring stereochemical effects in drug design.

The physical properties of methyl 3-(3-Ethyl-1-Methyl-1H-Pyrazol-4-Yl)-3-Oxopropanoate are well-documented, with a molecular weight of approximately 267 g/mol and a melting point around 85°C. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These properties are advantageous for both laboratory research and potential industrial applications.

From a synthetic standpoint, this compound can be prepared through several routes, including nucleophilic acyl substitution and coupling reactions. One common method involves the reaction of an appropriate acid chloride with methanol in the presence of a base to form the ester. The substitution pattern on the pyrazole ring can be tailored by varying the starting materials, allowing for the creation of structurally diverse derivatives.

Recent research has also focused on the biological activity of methyl 3-(3-Ethyl-1-Methyl-1H-Pyrazol-4-Yl)-3-Oxopropanoate. In vitro assays have demonstrated its ability to inhibit key enzymes associated with cancer cell proliferation, such as kinases and proteases. Furthermore, studies using animal models have shown that this compound exhibits potent anti-tumor activity without significant toxicity to normal cells. These results underscore its potential as a chemotherapeutic agent.

In conclusion, methyl 3-(3-Ethyl-1-Methyl-1H-Pyrazol-4-Yl)-3-Oxopropanoate (CAS No: 2110355-98-) is a multifaceted compound with applications spanning organic synthesis, pharmacology, and drug discovery. Its unique structure, coupled with promising biological activity, positions it as a valuable tool for researchers in these fields. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and therapeutic development.